3-Ethylisoxazole-5-carbonyl chloride

• CAS No.: 80173-67-7
• Molecular Formula: C6H6ClNO2
• Molecular Weight: 159.57 g/mol
• IUPAC Name: 3-ethyl-1,2-oxazole-5-carbonyl chloride
• InChI: InChI=1S/C6H6ClNO2/c1-2-4-3-5(6(7)9)10-8-4/h3H,2H2,1H3
• InChI Key: VEQKLNJBUGWJPV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1)C(=O)Cl

Description

3-Ethylisoxazole-5-carbonyl chloride (CAS 80173-67-7) is a heterocyclic compound with the molecular formula C₆H₆ClNO₂ and a molecular weight of 159.57 g/mol . Its structure consists of a five-membered isoxazole ring containing nitrogen and oxygen atoms, with an ethyl group at position 3 and a reactive carbonyl chloride (-COCl) group at position 4. The SMILES notation (CCC1=NOC(=C1)C(=O)Cl) and InChIKey (VEQKLNJBUGWJPV-UHFFFAOYSA-N) confirm its planar, electron-deficient aromatic system, which is critical for its reactivity .

The carbonyl chloride group enables nucleophilic acyl substitution reactions, making this compound a versatile intermediate in synthesizing amides, esters, and other derivatives. Such reactivity is valuable in pharmaceutical and agrochemical synthesis, where isoxazole scaffolds are common due to their bioactivity .

Comparison with Similar Compounds

3-(2-Chlorophenyl)-5-methylisoxazole-4-carbonyl chloride (CAS 25629-50-9)

• Molecular Formula: C₁₁H₇Cl₂NO₂.
• Key Features : A 2-chlorophenyl substituent at position 3 and a methyl group at position 5. The aromatic chlorophenyl group introduces steric bulk and enhances lipophilicity, while the carbonyl chloride at position 4 differs from the 5-position in 3-ethylisoxazole-5-carbonyl chloride .
• The chlorophenyl group may improve target binding in bioactive molecules .

5-Isopropyl-3-isoxazolecarbonyl chloride (CAS 53064-56-5)

• Molecular Formula: C₇H₈ClNO₂.
• Key Features: An isopropyl group at position 5 and a carbonyl chloride at position 3.
• Applications : Serves as a key intermediate in agrochemical synthesis, particularly for herbicides and insecticides .

Ethyl 5-chloro-4-methylisoxazole-3-carboxylate (CAS 3356-96-5)

• Molecular Formula: C₇H₈ClNO₃.
• Key Features : An ethyl ester (-COOEt) instead of a carbonyl chloride. The chloro and methyl substituents alter electronic properties but reduce reactivity compared to acyl chlorides .
• Applications : Primarily a precursor for further functionalization, such as hydrolysis to carboxylic acids .

Reactivity and Electronic Effects

• 3-Ethylisoxazole-5-carbonyl chloride : The electron-withdrawing carbonyl chloride group increases electrophilicity at the carbonyl carbon, favoring nucleophilic attack. The ethyl group, being electron-donating, slightly reduces this effect compared to compounds with stronger electron-withdrawing substituents (e.g., nitro or chloro groups) .
• 3-(2-Chlorophenyl) Analogs : The chlorophenyl group introduces resonance effects, further polarizing the carbonyl chloride and enhancing reactivity in aromatic substitution reactions .
• Isopropyl vs. Ethyl Substituents : Bulkier isopropyl groups in 5-isopropyl-3-isoxazolecarbonyl chloride reduce reaction rates in sterically hindered environments compared to the smaller ethyl group in 3-ethylisoxazole-5-carbonyl chloride .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Reactivity Profile	Primary Applications
3-Ethylisoxazole-5-carbonyl chloride	C₆H₆ClNO₂	159.57	Ethyl (C3), -COCl (C5)	High (nucleophilic acyl substitution)	Pharmaceuticals, agrochemicals
3-(2-Chlorophenyl)-5-methylisoxazole-4-carbonyl chloride	C₁₁H₇Cl₂NO₂	256.09	2-Chlorophenyl (C3), -COCl (C4)	Moderate (steric hindrance)	Antibacterial agents
5-Isopropyl-3-isoxazolecarbonyl chloride	C₇H₈ClNO₂	173.60	Isopropyl (C5), -COCl (C3)	Moderate (hydrophobic)	Herbicides, insecticides
Ethyl 5-chloro-4-methylisoxazole-3-carboxylate	C₇H₈ClNO₃	189.59	Ethyl ester (C3), Cl (C5)	Low (ester stability)	Precursor for carboxylic acids

Research Findings and Trends

• Reactivity Hierarchy : Carbonyl chlorides (e.g., 3-ethylisoxazole-5-carbonyl chloride) exhibit higher reactivity than esters or amides, making them preferred for rapid derivatization .
• Bioactivity : Compounds with aromatic substituents (e.g., chlorophenyl groups) show enhanced antimicrobial activity due to improved target binding .
• Synthetic Flexibility: The position of the carbonyl chloride (C3 vs. C4/C5) significantly impacts regioselectivity in subsequent reactions, as seen in the divergent synthesis of quinoline derivatives in multicomponent reactions .